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Compound of Interest

Compound Name: Hexadecanedioic acid

Cat. No.: B1196417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C16 dicarboxylic acid, a molecule
of growing interest in various scientific domains, including polymer chemistry, cosmetics, and
as a potential biomarker in metabolic studies. This document details its structure,
nomenclature, physicochemical properties, and relevant experimental methodologies.

Structure and Nomenclature

C16 dicarboxylic acid, a saturated long-chain dicarboxylic acid, possesses a sixteen-carbon
backbone with a carboxylic acid group at each terminus.

Chemical Structure

The chemical formula for C16 dicarboxylic acid is CieH300a4.[1] Its structure consists of a linear
chain of fourteen methylene (-CHz-) groups flanked by two carboxyl (-COOH) groups.

HOOC- (CH2)14 -COOH
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Caption: Chemical Structure of C16 Dicarboxylic Acid.
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Nomenclature

The naming of this compound follows both systematic IUPAC nomenclature and common trivial

names.

o |[UPAC Name: The systematic name according to the International Union of Pure and Applied
Chemistry (IUPAC) is Hexadecanedioic acid.[1] The "-dioic acid" suffix indicates the
presence of two carboxylic acid groups on the sixteen-carbon chain.

» Trivial Name: The most common trivial name for this compound is Thapsic acid.[1]

o Other Synonyms: It is also referred to as 1,14-tetradecanedicarboxylic acid.[1]

Systematic

Hexadecanedioic acid Thapsic acid

i
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Caption: Nomenclature of C16 Dicarboxylic Acid.

Physicochemical Properties

A summary of the key quantitative data for hexadecanedioic acid is presented in the table

below for easy comparison.
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Property Value Source
Molecular Formula C16H3004 [1]
Molecular Weight 286.41 g/mol [1]
Melting Point 120-123 °C [1]

N ) 457.5 °C at 760 mmHg
Boiling Point .

(estimated)

Solubility in Water Practically insoluble

Soluble in DMF (16 mg/ml) and
Solubility in Organic Solvents DMSO (12 mg/ml); slightly

soluble in ethanol.[2]

Appearance White solid/powder

Biological Significance and Metabolic Pathway

Hexadecanedioic acid is a product of fatty acid w-oxidation, an alternative pathway to the
more common B-oxidation. This pathway becomes more significant when (3-oxidation is
impaired. The w-oxidation pathway occurs primarily in the endoplasmic reticulum of liver and
kidney cells.[3][4]

Omega (w)-Oxidation Pathway

The w-oxidation of a C16 fatty acid, such as palmitic acid, proceeds through a series of
enzymatic reactions to yield hexadecanedioic acid.
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Caption: Omega-Oxidation of Palmitic Acid.

This pathway involves the initial hydroxylation of the terminal methyl group (w-carbon) of the
fatty acid by a cytochrome P450-dependent mixed-function oxidase.[3] This is followed by
successive oxidations to an aldehyde and then to a carboxylic acid by alcohol and aldehyde
dehydrogenases, respectively, resulting in the formation of the dicarboxylic acid.[3][4]

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of C16 dicarboxylic
acid.

General Synthesis of Dicarboxylic Acids from Fatty
Acids
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A common laboratory-scale synthesis of long-chain dicarboxylic acids involves the oxidative
cleavage of an unsaturated fatty acid. While a specific protocol for the direct synthesis of
hexadecanedioic acid from a readily available precursor is not extensively detailed in the
literature, a general approach can be outlined starting from a C16 unsaturated fatty acid. A
more industrially relevant method involves the hydrolysis of triglycerides from sources like palm
oil, followed by purification.[5]

Principle: Oxidative cleavage of the double bond in an unsaturated fatty acid, such as
palmitoleic acid (a C16 monounsaturated fatty acid), can yield a dicarboxylic acid. Strong
oxidizing agents like potassium permanganate (KMnQOa4) or ozone (O3) followed by an oxidative
workup are typically employed.

Generalized Protocol (lllustrative):

o Dissolution: Dissolve the starting unsaturated fatty acid (e.g., palmitoleic acid) in a suitable
solvent system, such as a mixture of t-butanol and water.

o Oxidation: Slowly add a solution of the oxidizing agent (e.g., a solution of KMnOa and NalOa)
to the reaction mixture while maintaining a controlled temperature (e.g., using an ice bath).
The reaction is typically stirred for several hours to ensure complete oxidation.

e Quenching: Quench the reaction by adding a reducing agent, such as sodium bisulfite, until
the characteristic color of the oxidizing agent disappears.

 Acidification: Acidify the reaction mixture with a strong acid, such as hydrochloric acid (HCI),
to a low pH to protonate the dicarboxylic acid.

o Extraction: Extract the agueous mixture with an organic solvent, such as diethyl ether or
ethyl acetate, to isolate the dicarboxylic acid.

 Purification: Wash the combined organic extracts with brine, dry over an anhydrous salt (e.g.,
MgSOa), and concentrate under reduced pressure. The crude product can be further purified
by recrystallization from a suitable solvent.
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Caption: General Synthesis Workflow.

Analysis by Acid-Base Titration
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The concentration of a solution of hexadecanedioic acid can be accurately determined by
acid-base titration with a standardized solution of a strong base, such as sodium hydroxide
(NaOH).

Principle: Each molecule of hexadecanedioic acid has two carboxylic acid groups that will
react with two equivalents of a strong base in a neutralization reaction. The endpoint of the
titration can be determined using a pH indicator or a pH meter.

H2A + 2 NaOH - Na2A + 2 H20 (where Hz2A represents the dicarboxylic acid)

Experimental Protocol:

o Preparation of the Analyte: Accurately weigh a sample of hexadecanedioic acid and
dissolve it in a suitable solvent in which it is soluble (e.g., a mixture of ethanol and water). If
the acid is not readily soluble in water, a back titration method may be employed.[6] Transfer
the solution to a volumetric flask and dilute to a known volume with deionized water.

o Preparation of the Titrant: Prepare a standardized solution of approximately 0.1 M NaOH.

 Titration Setup: Rinse a burette with the standardized NaOH solution and then fill it. Pipette a
known volume of the hexadecanedioic acid solution into an Erlenmeyer flask. Add a few
drops of a suitable indicator (e.g., phenolphthalein).[7]

e Titration: Slowly add the NaOH solution from the burette to the Erlenmeyer flask while
continuously swirling the flask. Continue the addition until the indicator shows a persistent
color change, which signals the endpoint of the titration.[7]

o Data Recording: Record the initial and final volumes of the NaOH solution in the burette to
determine the volume of titrant used.

o Calculations: Calculate the molarity of the hexadecanedioic acid solution using the
stoichiometry of the reaction and the known molarity of the NaOH solution.
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Caption: Acid-Base Titration Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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